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Compound of Interest

Compound Name: (R)-CFMB

Cat. No.: B606617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
(R)-CF3-Me-BODIPY, herein referred to as (R)-CFMB, belongs to the BODIPY (boron-

dipyrromethene) family of fluorescent dyes. These dyes are known for their sharp absorption

and emission peaks, high fluorescence quantum yields, and relative insensitivity to solvent

polarity and pH.[1][2] The trifluoromethyl (CF3) group, as seen in related meso-CF3-BODIPY

compounds, can shift the emission spectra to the far-red region and enhance fluorescence

rates.[3]

Proper preparation of stock solutions is a critical first step for ensuring the reproducibility and

accuracy of experiments involving fluorescent probes. Due to their generally hydrophobic

nature, BODIPY dyes are often poorly soluble in aqueous solutions but readily dissolve in

organic solvents like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), or ethanol.[4][5]

This document provides a detailed protocol for the preparation, handling, and storage of (R)-
CFMB stock solutions to ensure optimal performance and stability.

Quantitative Data Summary
The following table provides reference data for a common BODIPY dye, BODIPY 493/503, as

specific data for (R)-CFMB is not widely available. Researchers should always refer to the

manufacturer's certificate of analysis for the exact molecular weight and properties of their

specific (R)-CFMB compound.
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Property
Example Value (BODIPY
493/503)

(R)-CFMB (User to Input)

Molecular Weight ( g/mol ) 262.11[2]
[Insert from Certificate of

Analysis]

Typical Stock Concentration 1-10 mM[1]
[Determine based on exp.

needs]

Common Solvents
DMSO[4][6], DMF, Ethanol[4]

[7]

[Confirm with manufacturer's

data]

Storage Temperature -20°C or -80°C[1][6]
[Confirm with manufacturer's

data]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM stock solution of (R)-CFMB. Adjust the

mass of the compound or volume of solvent accordingly to achieve the desired concentration.

Materials:

(R)-CFMB solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (amber or wrapped in foil)

Pipettes and sterile, disposable tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Before opening, allow the vial of lyophilized (R)-CFMB powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of atmospheric

moisture, which can affect stability.
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Weighing: Carefully weigh the desired amount of (R)-CFMB powder. For small quantities, it

is often best to dissolve the entire contents of the manufacturer's vial to avoid inaccuracies

from weighing very small masses.

Calculation of Solvent Volume: Use the following formula to calculate the volume of DMSO

required to achieve a 10 mM stock solution:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Example for 1 mg of a compound with MW = 350 g/mol : Volume (µL) = (0.001 g / (350 g/mol

x 0.010 mol/L)) * 1,000,000 = 285.7 µL

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the (R)-
CFMB powder.

Mixing: Cap the vial tightly and vortex thoroughly for several minutes until the solid is

completely dissolved. Gentle warming or sonication may be used if dissolution is difficult, but

always refer to the manufacturer's stability data first.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

fluorophore, aliquot the stock solution into smaller, single-use volumes in amber

microcentrifuge tubes or tubes wrapped in aluminum foil.[1]

Long-Term Storage: Store the aliquots at -20°C or -80°C, protected from light.[1][8]

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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